Cas no 61591-09-1 (Benzoic acid, 2,4-dichloro-5-(4-morpholinylsulfonyl)-, ethyl ester)
61591-09-1 structure
Product Name:Benzoic acid, 2,4-dichloro-5-(4-morpholinylsulfonyl)-, ethyl ester
CAS No:61591-09-1
MF:C13H15Cl2NO5S
MW:368.232900857925
CID:473658
PubChem ID:1079075
Update Time:2025-04-19
Benzoic acid, 2,4-dichloro-5-(4-morpholinylsulfonyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,4-dichloro-5-(4-morpholinylsulfonyl)-, ethyl ester
- ethyl 2,4-dichloro-5-morpholin-4-ylsulfonylbenzoate
- SR-01000317117-1
- DTXSID60360112
- 61591-09-1
- SR-01000317117
-
- Inchi: 1S/C13H15Cl2NO5S/c1-2-21-13(17)9-7-12(11(15)8-10(9)14)22(18,19)16-3-5-20-6-4-16/h7-8H,2-6H2,1H3
- InChI Key: LZLQOCJPPIPEIZ-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C(=O)OCC)C=C1S(N1CCOCC1)(=O)=O)Cl
Computed Properties
- Exact Mass: 367.00495
- Monoisotopic Mass: 367.0047991g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 489
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 81.3Ų
Experimental Properties
- PSA: 72.91
Benzoic acid, 2,4-dichloro-5-(4-morpholinylsulfonyl)-, ethyl ester Related Literature
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3. Agricultural
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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